2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride
CAS No.:
Cat. No.: VC16490807
Molecular Formula: C21H21ClO10
Molecular Weight: 468.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H21ClO10 |
|---|---|
| Molecular Weight | 468.8 g/mol |
| IUPAC Name | 2-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride |
| Standard InChI | InChI=1S/C21H20O10.ClH/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9;/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25);1H |
| Standard InChI Key | CAHGSEFWVUVGGL-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-] |
Introduction
The compound 2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride is a flavonoid-derived anthocyanin glycoside. Anthocyanins are natural pigments responsible for the red, blue, and purple coloration in plants and are widely studied for their antioxidant properties. This specific compound features a chromenylium core conjugated with a sugar moiety (tetrahydropyran), making it water-soluble and biologically active.
Structural Information
The compound's molecular structure is characterized by:
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Core Structure: A chromenylium ion with hydroxyl groups at positions 5 and 7, and a phenolic hydroxyl group at position 4.
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Glycosidic Linkage: The chromenylium core is linked to a sugar moiety (tetrahydropyran ring) at position 3.
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Chloride Ion: Present as a counterion to balance the positive charge of the chromenylium ion.
Molecular Data
| Property | Value |
|---|---|
| Molecular Formula | C21H21ClO11 |
| Molecular Weight | 484.84 g/mol |
| IUPAC Name | 2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride |
| PubChem CID | Not explicitly listed in provided sources |
Synthesis Pathway
The synthesis of this compound typically involves:
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Chromenylium Core Formation:
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Derived from flavonoid precursors through acid-catalyzed reactions.
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Hydroxylation patterns are introduced via enzymatic or chemical modifications.
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Glycosylation:
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The attachment of the sugar moiety occurs through glycosidic bond formation using activated sugar donors (e.g., tetrahydropyran derivatives).
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Catalysts like Lewis acids or enzymes such as glycosyltransferases are used.
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Chloride Salt Formation:
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The final step involves the addition of hydrochloric acid to stabilize the chromenylium ion as a chloride salt.
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Analytical Characterization
The compound can be characterized using various analytical techniques:
| Technique | Purpose |
|---|---|
| UV-Vis Spectroscopy | To determine the absorption maxima (λmax), typically in the visible range due to the chromenylium core. |
| NMR Spectroscopy | To confirm structural details such as hydroxylation patterns and glycosidic linkages. |
| Mass Spectrometry | To verify molecular weight and fragmentation patterns. |
| IR Spectroscopy | To identify functional groups like hydroxyl and ether linkages. |
Applications
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Pharmaceuticals:
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Potential use in formulations targeting oxidative stress-related diseases.
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Food Industry:
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Used as a natural pigment in beverages and confectionery.
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Cosmetics:
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Incorporated into skincare products for its antioxidant properties.
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Future Research Directions
Further studies are needed to explore:
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The pharmacokinetics and bioavailability of this compound in humans.
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Its potential synergistic effects when combined with other antioxidants.
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Sustainable methods for large-scale synthesis.
This comprehensive overview highlights the structural complexity, biological significance, and potential applications of 2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride, underlining its importance in scientific research and industrial applications.
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